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Compound of Interest

Compound Name: C17H15F2N3O4

Cat. No.: B15173624 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information on the safe and compliant disposal of

Baloxavir marboxil, a substance that requires careful handling due to its potential

environmental impact.

Baloxavir marboxil, with the chemical formula C₂₇H₂₃F₂N₃O₇S, is an antiviral drug that presents

specific challenges for disposal. Adherence to established protocols is necessary to mitigate

risks to personnel and the environment.

Waste Characterization and Classification
Prior to disposal, a thorough characterization of the waste stream is essential. For Baloxavir

marboxil, the key hazardous property is its toxicity to aquatic life with long-lasting effects. The

following table summarizes the pertinent data for waste classification.
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Parameter Classification Notes

Physical State Solid

GHS Hazard Statements
H411: Toxic to aquatic life with

long lasting effects

This is a primary driver for

disposal protocols.

UN Number UN3077

Environmentally hazardous

substance, solid, n.o.s.

(Baloxavir Marboxil)

Disposal Considerations
Must be treated as hazardous

waste.

Do not dispose of down the

drain or in regular trash.

Disposal Procedures
The recommended procedure for the disposal of Baloxavir marboxil involves incineration by a

licensed professional waste disposal service. This ensures the complete destruction of the

active pharmaceutical ingredient, preventing its release into the environment.

Experimental Protocol for Waste Preparation and
Disposal
The following protocol outlines the steps for preparing and disposing of Baloxavir marboxil

waste in a laboratory setting. This procedure should be carried out in a designated fume hood

with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety

glasses.

Segregation: Isolate all waste materials contaminated with Baloxavir marboxil, including

unused product, contaminated labware (e.g., vials, pipette tips), and personal protective

equipment.

Containerization: Place all solid waste into a clearly labeled, sealed, and compatible

hazardous waste container. The label should include "Hazardous Waste," the chemical name

"Baloxavir marboxil," and the associated hazards (e.g., "Toxic to Aquatic Life").

Solubilization for Incineration: For pure compounds or concentrated residues, the

recommended method is to dissolve or mix the material with a combustible solvent.[1] This
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mixture should then be transferred to a suitable container for incineration.

Arranging for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor to arrange for the pickup and

transport of the waste. Provide them with a detailed inventory of the waste.

Documentation: Maintain a record of all disposed of Baloxavir marboxil, including quantities

and dates of disposal, in accordance with your institution's policies and local regulations.

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Baloxavir marboxil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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